Cas no 644961-61-5 (ENMD 547)
ENMD 547 structure
Product Name:ENMD 547
CAS No:644961-61-5
MF:C15H30BrN3O2
MW:364.321603298187
CID:961309
PubChem ID:9950924
Update Time:2025-04-19
ENMD 547 Chemical and Physical Properties
Names and Identifiers
-
- ENMD 547
- 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one,hydrobromide
- ENMD-547 (hydrobromide)
- AKOS015833837
- 644961-61-5
- ENMD-1068 HBr
- 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one;hydrobromide
- ENMD-1068 (hydrobromide)
- CS-0081477
- n1-3-methylbutyryl-n4-6-aminohexanoyl-piperazine
- DTXSID60433259
- HY-122049
- N1-3-Methylbutyryl-N4-6-aminohexanoyl-piperazine Hydrobromide
- EX-A9360
- DA-63205
- ENMD-547
-
- Inchi： 1S/C15H29N3O2.BrH/c1-13(2)12-15(20)18-10-8-17(9-11-18)14(19)6-4-3-5-7-16;/h13H,3-12,16H2,1-2H3;1H
- InChI Key： CXPUAJQIKBLGIR-UHFFFAOYSA-N
- SMILES： Br.O=C(CCCCCN)N1CCN(C(CC(C)C)=O)CC1
Computed Properties
- Exact Mass: 363.15200
- Monoisotopic Mass: 363.15214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 310
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.64000
- LogP: 2.75660
ENMD 547 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E555800-20mg |
ENMD 547 |
644961-61-5 | 20mg |
$ 167.00 | 2023-04-17 | ||
| TRC | E555800-200mg |
ENMD 547 |
644961-61-5 | 200mg |
$ 1315.00 | 2023-04-17 | ||
| eNovation Chemicals LLC | Y1325757-1g |
ENMD-1068 Hydrobromide |
644961-61-5 | 95% | 1g |
$2700 | 2024-06-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-207618-20mg |
ENMD 547, |
644961-61-5 | 20mg |
￥2219.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207618-20 mg |
ENMD 547, |
644961-61-5 | 20mg |
￥2,219.00 | 2023-07-10 | ||
| eNovation Chemicals LLC | Y1325757-1g |
ENMD-1068 hydrobromide |
644961-61-5 | 98% | 1g |
$2700 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1325757-1g |
ENMD-1068 hydrobromide |
644961-61-5 | 98% | 1g |
$2700 | 2025-02-22 |
ENMD 547 Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
644961-61-5 (ENMD 547) Related Products
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- 72299-29-7(Piperazine, 1-(3-cyclohexyl-1-oxopropyl)-4-methyl-)
- 72299-15-1(Piperazine, 1-(cyclohexylacetyl)-4-methyl-)
- 61839-57-4(Dodecanamide, N,N'-1,2-ethanediylbis[N-(3-methylbutyl)-)
- 546109-11-9(1-(4-ethyl-1-piperazinyl)-3-methyl-1-butanone)
- 72299-44-6(Piperazine, 1-(4-cyclohexyl-1-oxobutyl)-4-methyl-)
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- 397869-95-3(1-(4-methylpiperazin-1-yl)-2-(piperidin-4-yl)ethan-1-one)
- 253175-46-1(3,3-dimethyl-1-(piperazin-1-yl)butan-1-one)
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